para-fluoro Phenethyl 4-ANPP (hydrochloride)

• Molecular Formula: C27H32ClFN2
• Molecular Weight: 439.0 g/mol
• IUPAC Name: N-(4-fluorophenyl)-N,1-bis(2-phenylethyl)piperidin-4-amine;hydrochloride
• InChI: InChI=1S/C27H31FN2.ClH/c28-25-11-13-26(14-12-25)30(22-16-24-9-5-2-6-10-24)27-17-20-29(21-18-27)19-15-23-7-3-1-4-8-23;/h1-14,27H,15-22H2;1H
• InChI Key: ORHNPRPUPKCZHX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N(CCC2=CC=CC=C2)C3=CC=C(C=C3)F)CCC4=CC=CC=C4.Cl

Description

para-fluoro Phenethyl 4-ANPP (hydrochloride): . This compound is primarily used in research and forensic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions:

• From N-phenethyl-4-piperidinone (NPP) and Aniline:

  Step 1: N-phenethyl-4-piperidinone (NPP) reacts with aniline to form 4-ANPP.

  Step 2: The resulting 4-ANPP is then reacted with para-fluorophenethyl chloride under controlled conditions to yield para-fluoro Phenethyl 4-ANPP.

• From 4-anilinopiperidine:

  Step 1: 4-anilinopiperidine is selectively reacted with para-fluorophenethyl chloride to form para-fluoro Phenethyl 4-ANPP.

Industrial Production Methods: The industrial production of para-fluoro Phenethyl 4-ANPP (hydrochloride) involves large-scale synthesis using the above-mentioned routes, followed by purification and crystallization to obtain the final product in its hydrochloride form .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: para-fluoro Phenethyl 4-ANPP can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the para-fluoro position, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products:

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of substituted phenethyl derivatives.

Scientific Research Applications

para-fluoro Phenethyl 4-ANPP (hydrochloride) is used in various scientific research applications, including:

Chemistry: As an analytical reference standard for the identification and quantification of similar compounds in forensic and toxicological studies.

Biology: Studying the interaction of opioid receptors with synthetic opioids.

Medicine: Researching the pharmacological effects and potential therapeutic uses of synthetic opioids.

Industry: Used in the development and testing of new synthetic opioids and related compounds.

Mechanism of Action

The mechanism of action of para-fluoro Phenethyl 4-ANPP (hydrochloride) involves its interaction with opioid receptors in the central nervous system. The compound binds to the µ-opioid receptors, mimicking the effects of natural opioids and producing analgesic effects . The molecular pathways involved include the inhibition of adenylate cyclase activity, leading to reduced cyclic adenosine monophosphate (cAMP) levels and subsequent modulation of neurotransmitter release .

Comparison with Similar Compounds

Similar Compounds:

4-ANPP: A precursor in the synthesis of fentanyl and its analogs.

para-fluoro 4-ANBP: An intermediate in the synthesis of N-benzyl para-fluoro norfentanyl.

Uniqueness: para-fluoro Phenethyl 4-ANPP (hydrochloride) is unique due to its para-fluoro substitution, which enhances its binding affinity to opioid receptors compared to non-fluorinated analogs . This structural modification also influences its pharmacokinetic properties, making it a valuable compound for research and forensic applications .